Cas no 1507737-17-8 (2-(1,2-oxazol-3-yl)butanoic acid)

• Product Name: 2-(1,2-oxazol-3-yl)butanoic acid
• CAS No: 1507737-17-8
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 6033999
• PubChem ID: 82595532
• Update Time: 2025-07-02

2-(1,2-oxazol-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-oxazol-3-yl)butanoic acid
• EN300-1807975
• 1507737-17-8

• Inchi： 1S/C7H9NO3/c1-2-5(7(9)10)6-3-4-11-8-6/h3-5H,2H2,1H3,(H,9,10)
• InChI Key： IMALHQXHWSBMPJ-UHFFFAOYSA-N
• SMILES： O1C=CC(C(C(=O)O)CC)=N1

Computed Properties

• Exact Mass: 155.058243149g/mol
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-(1,2-oxazol-3-yl)butanoic acid

Introduction to 2-(1,2-oxazol-3-yl)butanoic acid (CAS No. 1507737-17-8)

2-(1,2-oxazol-3-yl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1507737-17-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative features a butanoic acid moiety linked to an oxazole ring, making it a versatile intermediate in the development of novel therapeutic agents. The oxazole core is particularly noteworthy for its presence in numerous bioactive molecules, contributing to its utility in medicinal chemistry.

The structural configuration of 2-(1,2-oxazol-3-yl)butanoic acid positions it as a potential building block for drugs targeting various biological pathways. Its molecular framework allows for modifications that can enhance binding affinity, metabolic stability, and pharmacokinetic properties. In recent years, there has been growing interest in oxazole-containing compounds due to their demonstrated efficacy in inhibiting enzymes and receptors involved in inflammatory and infectious diseases.

One of the most compelling aspects of this compound is its role in the synthesis of small-molecule inhibitors. Researchers have leveraged its structure to develop molecules with anti-inflammatory, antiviral, and anticancer properties. For instance, derivatives of 2-(1,2-oxazol-3-yl)butanoic acid have been explored as potential scaffolds for COX-2 inhibitors, which are critical in managing pain and inflammation. The oxazole ring’s ability to engage with biological targets while maintaining chemical diversity makes it an attractive motif for drug design.

The pharmaceutical industry has increasingly focused on optimizing synthetic routes to produce 2-(1,2-oxazol-3-yl)butanoic acid efficiently. Advances in catalytic methods and green chemistry have enabled the scalable synthesis of this compound while minimizing environmental impact. Such improvements are crucial for ensuring that drug development remains sustainable and cost-effective. Furthermore, the compound’s compatibility with various functional groups allows chemists to tailor its properties for specific therapeutic applications.

In academic research, 2-(1,2-oxazol-3-yl)butanoic acid has been utilized as a key intermediate in the preparation of peptidomimetics—molecules that mimic the behavior of natural peptides without their drawbacks. Peptidomimetics are particularly valuable in drug discovery because they can bypass issues such as rapid degradation and poor cell penetration. By incorporating the oxazole ring into peptidomimetic structures, researchers aim to enhance their stability and bioavailability.

The compound’s significance extends beyond its direct application in drug synthesis. It serves as a valuable tool for studying molecular interactions at the biochemical level. For example, crystallographic studies have revealed how 2-(1,2-oxazol-3-yl)butanoic acid interacts with target proteins, providing insights into binding mechanisms. These insights are instrumental in rational drug design, where understanding molecular recognition is paramount.

Recent breakthroughs in computational chemistry have further amplified the utility of 2-(1,2-oxazol-3-yl)butanoic acid. Molecular modeling techniques allow researchers to predict how modifications to its structure will influence its biological activity. This predictive power accelerates the drug discovery process by enabling virtual screening of thousands of potential derivatives before synthesizing them experimentally. Such high-throughput approaches are becoming increasingly integral to modern pharmaceutical research.

The versatility of 2-(1,2-oxazol-3-yl)butanoic acid is also evident in its role as a precursor for more complex heterocycles. By functionalizing different positions on the oxazole ring or the butanoic acid side chain, chemists can generate a diverse library of compounds for biological evaluation. This flexibility makes it a cornerstone in synthetic organic chemistry and a preferred choice for medicinal chemists seeking novel molecular architectures.

As interest in precision medicine grows, compounds like 2-(1,2-oxazol-3-yl)butanoic acid are being evaluated for their potential in targeted therapies. The ability to fine-tune their properties allows for the development of drugs that address specific genetic or metabolic profiles. This personalized approach represents a paradigm shift in healthcare and underscores the importance of innovative intermediates like this one.

The future prospects for 2-(1,2-oxazol-3-yl)butanoic acid remain promising as new synthetic methodologies emerge and our understanding of biological systems deepens. Ongoing research aims to uncover additional applications for this compound across various therapeutic areas. Whether as an intermediate or a lead molecule itself, its contributions to pharmaceutical science are likely to be far-reaching.